Cas no 5108-88-3 (CYCLOHEXANEACETIC ACID, 1-HYDROXY-4-METHYL-, ETHYL ESTER)

• Product Name: CYCLOHEXANEACETIC ACID, 1-HYDROXY-4-METHYL-, ETHYL ESTER
• CAS No: 5108-88-3
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 3412844
• PubChem ID: 11469712
• Update Time: 2025-10-28

CYCLOHEXANEACETIC ACID, 1-HYDROXY-4-METHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANEACETIC ACID, 1-HYDROXY-4-METHYL-, ETHYL ESTER
• EN300-704294
• CS-0348105
• Ethyl 2-(1-hydroxy-4-methylcyclohexyl)acetate
• 5108-88-3
• AKOS011681893

• Inchi： 1S/C11H20O3/c1-3-14-10(12)8-11(13)6-4-9(2)5-7-11/h9,13H,3-8H2,1-2H3
• InChI Key： RLYKHMZNRGILCD-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)OCC)CCC(C)CC1

Computed Properties

• Exact Mass: 200.14124450Da
• Monoisotopic Mass: 200.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on CYCLOHEXANEACETIC ACID, 1-HYDROXY-4-METHYL-, ETHYL ESTER

CAS No. 5108-88-3: Cyclohexaneacetic Acid, 1-Hydroxy-4-Methyl-, Ethyl Ester

Cyclohexaneacetic acid, 1-hydroxy-4-methyl-, ethyl ester (CAS No. 5108-88-3) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound, often abbreviated asCHAMEE, is characterized by its cyclohexane ring fused with an acetic acid moiety, featuring a hydroxyl group at position 1 and a methyl substituent at position 4. The ethyl ester functionality further enhances its chemical reactivity and applicability in diverse synthetic pathways.

The synthesis of CHAMEE typically involves multi-step organic reactions, including Friedel-Crafts alkylation or acylation followed by hydroxylation and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments have made CHAMEE more accessible for industrial applications.

CHAMEE exhibits a wide range of applications across different industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory pathways. For instance, studies have shown that derivatives of CHAMEE can inhibit COX-2 enzymes, making them potential candidates for anti-inflammatory drug development.

In the field of materials science, CHAMEE has been explored as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under mild conditions has led to the creation of high-performance materials with enhanced mechanical properties. Recent research has focused on incorporating CHAMEE-based polymers into biodegradable packaging solutions, addressing the growing demand for sustainable materials.

The chemical properties of CHAMEE are highly dependent on its molecular structure. The cyclohexane ring provides rigidity and stability, while the hydroxyl and methyl groups introduce functional diversity. The ethyl ester group enhances solubility in organic solvents, facilitating its use in various chemical reactions. These properties make CHAMEE an ideal building block for constructing complex molecules with tailored functionalities.

CHAMEE's role in green chemistry is another area of active research. Its ability to participate in catalytic cycles without generating harmful byproducts aligns with the principles of sustainable development. Scientists are exploring its potential as a renewable resource for producing bio-based chemicals, reducing reliance on fossil fuels.

In conclusion, CAS No. 5108-88-3 (cyclohexaneacetic acid, 1-hydroxy-4-methyl-, ethyl ester) is a multifaceted compound with promising applications across pharmaceuticals, materials science, and green chemistry. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in modern chemical innovation.